Cas no 2137831-24-2 (Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-)

Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-, is a specialized bicyclic amide compound featuring a cyclobutane carboxamide moiety linked to a 7-azabicyclo[2.2.1]heptane scaffold. Its rigid bicyclic structure and amide functionality make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of pharmacologically active molecules. The compound's unique framework offers potential for modulating steric and electronic properties in drug design, enhancing binding affinity or selectivity. Its well-defined stereochemistry further supports applications in chiral synthesis. This compound is suited for research in neuropharmacology or enzyme inhibition studies, where its structural features may contribute to novel bioactive derivatives.
Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- structure
2137831-24-2 structure
Product Name:Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-
CAS No:2137831-24-2
MF:C11H18N2O
MW:194.273422718048
CID:5299410
Update Time:2025-05-21

Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-
    • Inchi: 1S/C11H18N2O/c14-11(7-2-1-3-7)13-10-6-8-4-5-9(10)12-8/h7-10,12H,1-6H2,(H,13,14)
    • InChI Key: ZMDBQBJSSOWJIP-UHFFFAOYSA-N
    • SMILES: C1(C(NC2CC3NC2CC3)=O)CCC1

Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-767364-0.05g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
0.05g
$1957.0 2025-02-22
Enamine
EN300-767364-0.1g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
0.1g
$2050.0 2025-02-22
Enamine
EN300-767364-0.25g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
0.25g
$2143.0 2025-02-22
Enamine
EN300-767364-0.5g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
0.5g
$2236.0 2025-02-22
Enamine
EN300-767364-1.0g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
1.0g
$2330.0 2025-02-22
Enamine
EN300-767364-2.5g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
2.5g
$4566.0 2025-02-22
Enamine
EN300-767364-5.0g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
5.0g
$6757.0 2025-02-22
Enamine
EN300-767364-10.0g
N-{7-azabicyclo[2.2.1]heptan-2-yl}cyclobutanecarboxamide
2137831-24-2 95.0%
10.0g
$10018.0 2025-02-22

Additional information on Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-

Research Brief on Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS: 2137831-24-2): Recent Advances and Applications

Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS: 2137831-24-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutane and azabicycloheptane moieties, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders, pain management, and inflammation. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific neurotransmitter receptors. Preliminary data suggest that Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological and psychiatric conditions. In vitro studies have demonstrated its ability to modulate receptor activity, leading to potential downstream effects that could be harnessed for therapeutic benefit. These findings are supported by molecular docking simulations, which highlight the compound's unique binding mode within the receptor's active site.

In addition to its receptor interactions, recent work has also explored the compound's metabolic stability and bioavailability. Pharmacokinetic studies in animal models have revealed that Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- exhibits favorable absorption and distribution profiles, with minimal off-target effects. These properties make it a promising candidate for further development, particularly in the context of oral administration. Researchers have also investigated various formulation strategies to enhance its solubility and stability, addressing some of the challenges associated with its physicochemical properties.

Another noteworthy aspect of this compound is its potential application in pain management. Preclinical studies have shown that Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- can attenuate pain responses in animal models of neuropathic and inflammatory pain. These effects are believed to be mediated through its interaction with specific pain pathways, although the exact mechanisms remain under investigation. The compound's ability to provide analgesia without significant side effects, such as sedation or respiratory depression, positions it as a potential alternative to existing opioid-based therapies.

Despite these promising findings, several challenges remain. For instance, the compound's synthetic route is complex, requiring multi-step processes that can impact scalability and cost-effectiveness. Recent efforts have focused on optimizing the synthesis of Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl-, with some success in reducing the number of steps and improving overall yield. Additionally, more comprehensive toxicology studies are needed to fully assess its safety profile, particularly in long-term use scenarios.

In conclusion, Cyclobutanecarboxamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS: 2137831-24-2) represents a promising candidate in the field of medicinal chemistry, with potential applications in CNS disorders, pain management, and beyond. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and advance it through the drug development pipeline. As the scientific community continues to explore its full potential, this compound may pave the way for novel therapeutic interventions in areas of unmet medical need.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.